(5Z)-5-(3,4-dimethoxybenzylidene)-3-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C25H27N3O4S2
• Molecular Weight: 497.6 g/mol
• IUPAC Name: (5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-3-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C25H27N3O4S2/c1-31-20-9-8-18(16-21(20)32-2)17-22-24(30)28(25(33)34-22)11-10-23(29)27-14-12-26(13-15-27)19-6-4-3-5-7-19/h3-9,16-17H,10-15H2,1-2H3/b22-17-
• InChI Key: GUMNWVBKHOKOMR-XLNRJJMWSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C\2/C(=O)N(C(=S)S2)CCC(=O)N3CCN(CC3)C4=CC=CC=C4)OC
• SMILES: COC1=C(C=C(C=C1)C=C2C(=O)N(C(=S)S2)CCC(=O)N3CCN(CC3)C4=CC=CC=C4)OC

Description

(5Z)-5-(3,4-dimethoxybenzylidene)-3-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-2-thioxo-1,3-thiazolidin-4-one is a compound that has been synthesized and studied for its potential scientific research applications. This compound is also known as DMTBT and has shown promising results in various research studies.

Mechanism of Action

The mechanism of action of DMTBT is not fully understood. However, it has been suggested that DMTBT exerts its therapeutic effects by inhibiting various enzymes and proteins involved in the pathogenesis of diseases. For example, DMTBT has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. DMTBT has also been found to inhibit the activity of acetylcholinesterase (AChE), which is involved in the breakdown of acetylcholine in the brain.
Biochemical and Physiological Effects:
DMTBT has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and viruses. DMTBT has also been found to possess antioxidant and anti-inflammatory properties. Additionally, DMTBT has been shown to improve cognitive function and memory in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using DMTBT in lab experiments is its ability to exhibit multiple therapeutic effects. DMTBT has been found to possess anticancer, antiviral, antimicrobial, anti-inflammatory, and antioxidant properties. However, one of the limitations of using DMTBT in lab experiments is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on DMTBT. One of the future directions is to study the pharmacokinetics and pharmacodynamics of DMTBT in vivo. Another future direction is to investigate the potential use of DMTBT in combination with other drugs for the treatment of various diseases. Additionally, further studies are needed to elucidate the mechanism of action of DMTBT and its potential therapeutic applications in different diseases.
Conclusion:
In conclusion, DMTBT is a compound that has shown promising results in various research studies. It possesses multiple therapeutic properties, including anticancer, antiviral, antimicrobial, anti-inflammatory, and antioxidant activities. DMTBT has also been studied for its potential use in the treatment of neurodegenerative diseases. However, further studies are needed to fully understand the mechanism of action of DMTBT and its potential therapeutic applications in different diseases.

Synthesis Methods

The synthesis of DMTBT involves the condensation reaction between 3,4-dimethoxybenzaldehyde and 3-oxo-3-(4-phenylpiperazin-1-yl)propionic acid hydrazide. The reaction is carried out in the presence of thionyl chloride and triethylamine, which leads to the formation of the thiazolidinone ring. The final product is obtained after purification by column chromatography.

Scientific Research Applications

DMTBT has been studied for its potential therapeutic applications in various research studies. It has been shown to exhibit anticancer, antiviral, and antimicrobial activities. DMTBT has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Additionally, DMTBT has been found to possess anti-inflammatory and antioxidant properties, which make it a potential candidate for the treatment of inflammatory diseases.